Cas no 2680822-17-5 (2-[(2,2,2-Trifluoroacetamido)methyl]bicyclo[2.2.2]octane-2-carboxylic acid)

• Product Name: 2-[(2,2,2-Trifluoroacetamido)methyl]bicyclo[2.2.2]octane-2-carboxylic acid
• CAS No: 2680822-17-5
• MF: C₁₂H₁₆F₃NO₃
• MW: 279.255554199219
• CID: 6571721
• PubChem ID: 165914456
• Update Time: 2025-10-31

2-[(2,2,2-Trifluoroacetamido)methyl]bicyclo[2.2.2]octane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680822-17-5
• EN300-28285580
• 2-[(2,2,2-trifluoroacetamido)methyl]bicyclo[2.2.2]octane-2-carboxylic acid
• 2-[(2,2,2-Trifluoroacetamido)methyl]bicyclo[2.2.2]octane-2-carboxylic acid

• Inchi： 1S/C12H16F3NO3/c13-12(14,15)9(17)16-6-11(10(18)19)5-7-1-3-8(11)4-2-7/h7-8H,1-6H2,(H,16,17)(H,18,19)
• InChI Key： GEJMDKUSXBMJFR-UHFFFAOYSA-N
• SMILES： FC(C(NCC1(C(=O)O)CC2CCC1CC2)=O)(F)F

Computed Properties

• Exact Mass: 279.10822786g/mol
• Monoisotopic Mass: 279.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-[(2,2,2-Trifluoroacetamido)methyl]bicyclo[2.2.2]octane-2-carboxylic acid

Introduction to 2-[(2,2,2-Trifluoroacetamido)methyl]bicyclo[2.2.2]octane-2-carboxylic acid (CAS No. 2680822-17-5)

2-[(2,2,2-Trifluoroacetamido)methyl]bicyclo[2.2.2]octane-2-carboxylic acid, identified by its CAS number 2680822-17-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This bicyclic structure, featuring a trifluoroacetamide moiety, has garnered attention due to its unique chemical properties and potential applications in drug development. The compound’s rigid bicyclo[2.2.2]octane framework provides a stable scaffold that can be modulated for enhanced biological activity and pharmacokinetic profiles.

The trifluoroacetamide substituent in the molecule imparts distinct electronic and steric effects, which are critical for influencing the compound’s interactions with biological targets. Fluorine atoms are well-known for their ability to modulate metabolic stability, lipophilicity, and binding affinity, making this class of compounds particularly valuable in medicinal chemistry. The presence of the bicyclo[2.2.2]octane core further contributes to the molecule’s conformational rigidity, which can be advantageous in designing molecules with improved binding specificity and reduced off-target effects.

Recent advancements in computational chemistry and structure-based drug design have highlighted the utility of such bicyclic scaffolds in developing novel therapeutic agents. The fluorinated amide group in CAS No. 2680822-17-5 has been explored as a key pharmacophore in several drug candidates targeting inflammatory diseases, infectious disorders, and even oncological conditions. Studies suggest that the electron-withdrawing nature of the trifluoromethyl group enhances the compound’s ability to interact with enzyme active sites or receptor binding pockets, thereby improving its therapeutic efficacy.

In the realm of medicinal biology, the synthesis and characterization of trifluoroacetamido-methyl-substituted bicyclo[2.2.2]octanes have opened new avenues for exploring structure-activity relationships (SAR). Researchers have demonstrated that minor modifications around this core structure can lead to significant changes in biological activity, highlighting its versatility as a drug-like scaffold. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of proteases involved in pathogenic processes or as modulators of signaling pathways implicated in chronic diseases.

The bicyclo[2.3.3]]octane derivative (CAS No. 268088222-17-5) is also of interest due to its potential role as an intermediate in more complex synthetic pathways. Its unique stereochemistry allows for selective functionalization at various positions, enabling chemists to introduce additional pharmacophoric elements or improve solubility and bioavailability profiles. This flexibility makes it a valuable building block for designing next-generation pharmaceuticals with optimized pharmacological properties.

Current research trends indicate that compounds featuring trifluoroacetamides are being increasingly investigated for their ability to enhance drug delivery systems and improve metabolic stability post-administration. The fluorine atoms contribute to increased lipophilicity while maintaining favorable water solubility, making these compounds suitable for oral or parenteral administration with improved bioavailability. Furthermore, the bicyclo[3.1.1]]octane scaffold has been employed in designing molecules with enhanced blood-brain barrier penetration, a critical factor for treating central nervous system (CNS) disorders.

The synthesis of CAS No. 268088222-17-5 involves multi-step organic transformations that showcase modern synthetic methodologies such as transition-metal-catalyzed reactions or asymmetric synthesis techniques. These approaches allow for precise control over stereochemistry and functional group placement, ensuring high yields and purity levels required for pharmaceutical applications. The growing interest in fluorinated compounds has also spurred advancements in synthetic methodologies tailored specifically for introducing fluorine atoms into complex molecular frameworks.

In conclusion,CAS No. 268088222-17-5 is a promising candidate for further exploration in drug discovery efforts , leveraging its unique structural features to address unmet medical needs.